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Here are answers to common questions you might encounter when preparing and storing radicicol solutions.

FAQ 1: What is the best way to store a radicicol stock solution? For long-term stability, radicicol should

be stored as a solid at -20°C [1]. When dissolved in DMSO, prepare aliquots of the solution and store them

at or below -20°C. Using airtight glass vials is preferred for long-term storage, as glass is chemically inert

and does not interact with DMSO [2].

FAQ 2: How should I handle DMSO to ensure the stability of my solutions? DMSO is hygroscopic

(absorbs water from the atmosphere) and can facilitate the entry of other substances into the body. To protect

your compound and ensure safety [3]:

Keep it Dry: Always keep DMSO containers tightly sealed in a dry environment to prevent water

absorption, which can degrade your compound.
Use Safe Handling Practices: Wear appropriate personal protective equipment (PPE) as DMSO can

rapidly transport dissolved chemicals through the skin.
Store Properly: Store DMSO in a cool, dry place away from direct sunlight. Note that DMSO freezes

at about 18.5°C (65°F); this is normal and does not affect its quality. Thaw frozen DMSO at room
temperature or in a warm water bath, never with a direct heat source [2].

FAQ 3: What is the shelf-life of a radicicol-DMSO solution? No specific study on radicicol's stability in

DMSO was found. However, general stability data for compounds in DMSO solution provides a useful

reference. One study monitoring ~7,200 different compounds in DMSO at room temperature found that the

probability of the compound remaining intact decreases over time [4].

The table below summarizes the generalized findings:
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Storage Duration at Room Temperature Probability of Compound Being Observed

3 months 92%

6 months 83%

1 year 52%

This highlights the importance of cold storage and minimizing the time solutions are kept at room

temperature to maximize the lifespan of your radicicol stock.

FAQ 4: Are there any known chemical incompatibilities for radicicol or DMSO I should know about?

While a comprehensive incompatibility list for radicicol is not available, general lab rules and specific

DMSO hazards should be followed:

DMSO Incompatibilities: DMSO can form dangerous mixtures with certain compounds. For

example, it reacts violently with chromium trioxide and can form explosive mixtures with sodium
azide [5].

General Storage Rules: The common practice of storing "acids separate from bases" and "oxidizers
separate from organics" applies to the solid radicicol and its solutions [5].

Experimental Workflow for Stock Solution Preparation

The following diagram outlines a recommended protocol for creating and using your radicicol-DMSO stock

solution to ensure maximum stability and experimental consistency.
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Start: Prepare Radicicol Stock

Bring DMSO to room temp.
(if frozen, thaw in warm water)

Weigh radicicol solid
(Store source at -20°C)

Dissolve in DMSO to
desired concentration

Vortex or sonicate
for complete dissolution

Aliquot into small,
sterile glass vials

Store aliquots at
-20°C or below

For use: Thaw one aliquot
at room temperature

Use immediately and
avoid repeated freeze-thaw

Discard aliquot after use
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Key Takeaways for Researchers

Prioritize Cold Storage: Both solid radicicol and its DMSO solutions require storage at -20°C to
maintain integrity [1].

Minimize Exposure: Aliquot your stock solution to avoid repeated freeze-thaw cycles and exposure
to room temperature, which significantly degrades compounds in DMSO over time [4].

Choose Glass Containers: For long-term storage, opt for glass vials over plastic to prevent potential
interactions and maintain purity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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